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Compound of Interest

Compound Name: Lauric acid-d3

Cat. No.: B1591742

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
deuterated lauric acid. As a stable isotope-labeled compound, deuterated lauric acid is a
valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard in
analytical chemistry. Understanding its physical characteristics is crucial for its effective
application in these fields. This document summarizes key quantitative data, outlines standard
experimental protocols for their determination, and provides logical diagrams to illustrate
molecular and procedural concepts.

Data Presentation: Physical Properties

The physical properties of lauric acid and its deuterated analogues are summarized below. The
most common commercially available deuterated form is the perdeuterated Lauric acid-d23,
where all 23 hydrogen atoms on the acyl chain are replaced by deuterium. Another common
variant is Lauric acid-12,12,12-d3, where only the terminal methyl group is deuterated. The
presence of deuterium atoms slightly increases the molecular weight and can have minor
effects on other physical properties compared to the non-deuterated lauric acid.

Table 1: Core Physical Properties of Lauric Acid and its Deuterated Analogues
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. . Lauric acid- . .
Property Lauric Acid Lauric acid-d23
12,12,12-d3
CAS Number 143-07-7[1][2] 79050-22-9[3][4] 59154-43-7[5][6]

Molecular Formula

C12H2402[1][7]

C12H21D302[8]

C12HD2302[6]

Molecular Weight 200.32 g/mol [7][9] 203.34 g/mol [4][8] 223.46 g/mol [6][10]
White, powdery ) ] ] ]

Appearance . White solid[8] White, waxy solid[5]
solid[1][9]

Melting Point 43.8 °C[1][7] 44-46 °C[4] 44-46 °C[6]

- _ 297.9 °C at 760 225 °C at 100

Boiling Point 225 °C at 100 mmHg

mmHg[1] mmHg[4]
) 1.007 g/cm?3 at 24 -

Density Not specified 0.9 £ 0.1 g/cm3[6]

°C[1]
Table 2: Solubility Data
Solvent Lauric Acid Lauric acid-d23
Less soluble in water than
Water 55 mg/L at 20 °CJ[1]

organic solvents[5]

Soluble in alcohols, diethyl

Soluble in organic solvents[5]
ether, benzene[1][7]

Organic Solvents

Soluble in ethanol, DMSO, and
dimethylformamide (approx. 20
mg/mi)[11]

Soluble in DMF (30 mg/ml),
DMSO (20 mg/ml), and
Ethanol (30 mg/mI)[12][13]

Specific Solvents

Experimental Protocols

While specific experimental data for the determination of the physical properties of lauric acid-
d3 are not extensively published, the following are detailed standard methodologies that are
routinely employed for such characterizations.
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Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. For lauric acid-d3, a
sharp melting range close to that of its non-deuterated counterpart is expected.

Methodology: Capillary Melting Point Apparatus

o Sample Preparation: A small amount of the crystalline lauric acid-d3 is finely ground and
packed into a thin-walled capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a controlled rate, typically 1-2 °C per minute, as it
approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the entire solid has turned into a clear liquid (the completion of
melting) are recorded. This range is reported as the melting point.

Boiling Point Determination

The boiling point is determined for liquid samples at a given atmospheric pressure. For solids
like lauric acid-d3, the boiling point is typically measured under reduced pressure to prevent
decomposition at high temperatures.

Methodology: Distillation Under Reduced Pressure

o Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a round-
bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The
apparatus is connected to a vacuum source.

o Sample Introduction: The lauric acid-d3 sample is placed in the round-bottom flask along
with a boiling chip or a magnetic stirrer to ensure smooth boiling.

e Pressure Reduction: The pressure inside the apparatus is reduced to the desired level (e.qg.,
100 mmHg) using a vacuum pump, and the pressure is monitored with a manometer.
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e Heating: The sample is heated gently. The temperature is recorded when the liquid boils and
a stable ring of condensate is observed on the thermometer bulb. This temperature is the
boiling point at the recorded pressure.

Solubility Determination

Solubility is a measure of the maximum amount of a substance that can dissolve in a given
amount of solvent at a specific temperature.

Methodology: Saturation Shake-Flask Method

Sample Preparation: An excess amount of lauric acid-d3 is added to a known volume of the
solvent (e.g., water, ethanol) in a sealed flask.

o Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a
prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is
saturated.

o Separation: The undissolved solid is separated from the solution by centrifugation and/or
filtration.

e Quantification: The concentration of lauric acid-d3 in the clear, saturated solution is
determined using an appropriate analytical technique, such as gas chromatography-mass
spectrometry (GC-MS) or high-performance liquid chromatography (HPLC).

Mandatory Visualizations
Structural Comparison of Lauric Acid and its Deuterated
Analogues
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Structural Comparison of Lauric Acid Isotopologues

Lauric Acid (C12H2402) Lauric Acid-12,12,12-d3 Lauric Acid-d23

CH3(CH2)10COOH CD3(CH2)10COOH CD3(CD2)10COOH

Click to download full resolution via product page

Caption: Molecular formulas of lauric acid and its common deuterated forms.

Experimental Workflow for Melting Point Determination
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Sample Preparation:
Finely grind Lauric acid-d3 and pack into a capillary tube.

:

Apparatus Setup:
Place the capillary tube in the melting point apparatus.

:

Heating:
Heat the sample at a controlled rate (1-2 °C/min).

:

Observation:
Record the temperature range from the first liquid drop to complete melting.

Click to download full resolution via product page

Caption: Workflow for determining the melting point of Lauric acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Lauric acid - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1591742?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591742?utm_src=pdf-body
https://www.benchchem.com/product/b1591742?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Lauric_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. 143-07-7 CAS MSDS (Lauric acid) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

. dl.novachem.com.au [dl.novachem.com.au]
. BHE#2-12,12,12-d3 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
. CAS 59154-43-7: lauric-D23 acid | CymitQuimica [cymitquimica.com]

3
4
5
e 6. Lauric acid-d23 | CAS#:59154-43-7 | Chemsrc [chemsrc.com]
7. Lauric Acid | C12H2402 | CID 3893 - PubChem [pubchem.ncbi.nim.nih.gov]
8. CAS 79050-22-9: lauric-12,12,12-D3 acid | CymitQuimica [cymitquimica.com]
9. Lauric Acid: Properties, Uses, and Storage Methods_Chemicalbook [chemicalbook.com]
e 10. Lauric Acid-d23 | CAS 59154-43-7 | LGC Standards [Igcstandards.com]
o 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
e 12. caymanchem.com [caymanchem.com]

e 13. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Deuterated Lauric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591742#lauric-acid-d3-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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